Cas no 120656-45-3 (2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]-)

2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]- structure
120656-45-3 structure
Product Name:2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]-
CAS No:120656-45-3
MF:C21H31NO3S
MW:377.540745019913
CID:187147
PubChem ID:3078321
Update Time:2025-04-19

2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanamine,a-ethyl-N,N-dimethyl-a-[3-(3,4,5-trimethoxyphenyl)propyl]-
    • N,N-dimethyl-3-thiophen-2-yl-6-(3,4,5-trimethoxyphenyl)hexan-3-amine
    • IRVSXFXWSUCMQE-UHFFFAOYSA-N
    • 2-Thiophenemethanamine, N,N-dimethyl-alpha-ethyl-alpha-(3-(3,4,5-trimethoxyphenyl)propyl)-
    • DTXSID70923510
    • SCHEMBL9799232
    • 1-Ethyl-4-(3,4,5-trimethoxyphenyl)-1-(2-thienyl)-N,N-dimethylbutylamine
    • N,N-Dimethyl-alpha-ethyl-alpha-(3-(3,4,5-trimethoxyphenyl)propyl)-2-thiophenemethanamine
    • 120656-45-3
    • N,N-Dimethyl-3-(thiophen-2-yl)-6-(3,4,5-trimethoxyphenyl)hexan-3-amine
    • Inchi: 1S/C21H31NO3S/c1-7-21(22(2)3,19-11-9-13-26-19)12-8-10-16-14-17(23-4)20(25-6)18(15-16)24-5/h9,11,13-15H,7-8,10,12H2,1-6H3
    • InChI Key: IRVSXFXWSUCMQE-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CC)(CCCC1C=C(C(=C(C=1)OC)OC)OC)N(C)C

Computed Properties

  • Exact Mass: 377.20263
  • Monoisotopic Mass: 377.202465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.2
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.073
  • Boiling Point: 471.5°C at 760 mmHg
  • Flash Point: 238.9°C
  • Refractive Index: 1.536
  • PSA: 30.93
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